Methotrexate Dimethyl Ester
Methotrexate Dimethyl Ester
Brand Name:
Vulcanchem
CAS No.:
34378-65-9
VCID:
VC0018572
InChI:
InChI=1S/C22H26N8O5/c1-30(11-13-10-25-19-17(26-13)18(23)28-22(24)29-19)14-6-4-12(5-7-14)20(32)27-15(21(33)35-3)8-9-16(31)34-2/h4-7,10,15H,8-9,11H2,1-3H3,(H,27,32)(H4,23,24,25,28,29)/t15-/m0/s1
SMILES:
CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC
Molecular Formula:
C₂₂H₂₆N₈O₅
Molecular Weight:
482.5 g/mol
Methotrexate Dimethyl Ester
CAS No.: 34378-65-9
Reference Standards
VCID: VC0018572
Molecular Formula: C₂₂H₂₆N₈O₅
Molecular Weight: 482.5 g/mol
| CAS No. | 34378-65-9 |
|---|---|
| Product Name | Methotrexate Dimethyl Ester |
| Molecular Formula | C₂₂H₂₆N₈O₅ |
| Molecular Weight | 482.5 g/mol |
| IUPAC Name | dimethyl (2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioate |
| Standard InChI | InChI=1S/C22H26N8O5/c1-30(11-13-10-25-19-17(26-13)18(23)28-22(24)29-19)14-6-4-12(5-7-14)20(32)27-15(21(33)35-3)8-9-16(31)34-2/h4-7,10,15H,8-9,11H2,1-3H3,(H,27,32)(H4,23,24,25,28,29)/t15-/m0/s1 |
| Standard InChIKey | DIQFVFAFHNQUTG-HNNXBMFYSA-N |
| Isomeric SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)OC)C(=O)OC |
| SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
| Canonical SMILES | CN(CC1=CN=C2C(=N1)C(=NC(=N2)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)OC)C(=O)OC |
| Synonyms | N-[4-[[(2,4-Diamino-6-pteridinyl)methyl]methylamino]benzoyl]-L-glutamic Acid Dimethyl Ester; Dimethyl Methotrexate; EP Methotrexate Impurity D |
| PubChem Compound | 118159 |
| Last Modified | Nov 11 2021 |
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